Cas no 5296-38-8 (Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]-)
5296-38-8 structure
Product Name:Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]-
CAS No:5296-38-8
MF:C16H16O2
MW:240.297044754028
CID:367979
PubChem ID:165303
Update Time:2025-04-19
Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]-
- 2-[(4-benzylphenoxy)methyl]oxirane
- 4-BENZYLPHENYLGLYCIDYLETHER
- CCRIS 2068
- Propane, 1,2-epoxy-3-((alpha-phenyl-p-tolyl)oxy)-
- 5296-38-8
- Ether, p-benzylphenyl 2,3-epoxypropyl
- SCHEMBL8467225
- AKOS011558049
- 4-Benzylphenyl glycidyl ether
- DTXSID00967427
- p-Benzylphenyl glycidyl ether
- Oxirane, 2-((4-(phenylmethyl)phenoxy)methyl)-
-
- Inchi: 1S/C16H16O2/c1-2-4-13(5-3-1)10-14-6-8-15(9-7-14)17-11-16-12-18-16/h1-9,16H,10-12H2
- InChI Key: DBKAISGEIQPDSR-UHFFFAOYSA-N
- SMILES: O1CC1COC1C=CC(=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.11508
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 21.8Ų
Experimental Properties
- PSA: 21.76
Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5296-38-8 (Oxirane,2-[[4-(phenylmethyl)phenoxy]methyl]-) Related Products
- 72406-26-9(Bisphenol F Bis(2,3-dihydroxypropyl) Ether)
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- 61578-04-9(2-{4-(1-Methyl-1-phenylethyl)phenoxymethyl}oxirane)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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